Cas no 1804070-45-8 (Ethyl 4-methoxy-3-(3-methoxy-3-oxopropyl)benzoate)

• Product Name: Ethyl 4-methoxy-3-(3-methoxy-3-oxopropyl)benzoate
• CAS No: 1804070-45-8
• MF: C₁₄H₁₈O₅
• MW: 266.289724826813
• CID: 4959536
• Update Time: 2025-10-28

Ethyl 4-methoxy-3-(3-methoxy-3-oxopropyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-methoxy-3-(3-methoxy-3-oxopropyl)benzoate

• Inchi： 1S/C14H18O5/c1-4-19-14(16)11-5-7-12(17-2)10(9-11)6-8-13(15)18-3/h5,7,9H,4,6,8H2,1-3H3
• InChI Key： HTVKRIZHWUIXAD-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(C(=O)OCC)=CC=1CCC(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 8
• Complexity: 302
• XLogP3: 2.2
• Topological Polar Surface Area: 61.8

Additional information on Ethyl 4-methoxy-3-(3-methoxy-3-oxopropyl)benzoate

Comprehensive Overview of Ethyl 4-methoxy-3-(3-methoxy-3-oxopropyl)benzoate (CAS No. 1804070-45-8)

Ethyl 4-methoxy-3-(3-methoxy-3-oxopropyl)benzoate, with the CAS number 1804070-45-8, is a specialized organic compound widely utilized in pharmaceutical intermediates, fragrance synthesis, and advanced material research. This ester derivative is characterized by its unique molecular structure, combining methoxy and ester functional groups, which contribute to its versatility in chemical applications. Researchers and industries value this compound for its role in developing bioactive molecules and sustainable materials, aligning with the growing demand for eco-friendly chemical solutions.

In recent years, the interest in Ethyl 4-methoxy-3-(3-methoxy-3-oxopropyl)benzoate has surged due to its potential in green chemistry and drug discovery. With the rise of AI-driven molecular design, this compound has been explored for its structure-activity relationships (SAR), particularly in optimizing drug candidates for metabolic stability. Searches for terms like "ester derivatives in pharmaceuticals" or "CAS 1804070-45-8 applications" reflect its relevance in cutting-edge research. Its low toxicity profile further enhances its appeal for cosmetic and agrochemical formulations.

The synthesis of Ethyl 4-methoxy-3-(3-methoxy-3-oxopropyl)benzoate typically involves esterification and selective etherification processes, which are critical topics in organic chemistry forums. Laboratories often inquire about "scalable synthesis methods for benzoate esters" or "purification techniques for CAS 1804070-45-8", highlighting practical challenges. Innovations in catalytic reactions and solvent-free conditions have improved its production efficiency, addressing sustainability concerns raised by environmental regulations.

From an industrial perspective, Ethyl 4-methoxy-3-(3-methoxy-3-oxopropyl)benzoate is gaining traction in flavor and fragrance industries due to its aromatic properties. Consumer trends toward natural-like synthetic ingredients have driven demand for such compounds. Additionally, its compatibility with polymer matrices makes it a candidate for specialty coatings and adhesives, topics frequently searched in material science communities.

Quality control of CAS 1804070-45-8 is another focal point, with analytical techniques like HPLC and GC-MS being essential for ensuring purity. Queries such as "analytical standards for ethyl benzoate derivatives" underscore the need for reliable characterization data. Regulatory compliance, particularly in REACH and FDA submissions, further emphasizes the compound's standardized handling protocols.

In summary, Ethyl 4-methoxy-3-(3-methoxy-3-oxopropyl)benzoate (CAS 1804070-45-8) exemplifies the intersection of innovation and practical utility in modern chemistry. Its multifaceted applications—from life sciences to industrial manufacturing—coupled with evolving synthetic methodologies, position it as a compound of enduring scientific and commercial interest.